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Compound of Interest

Compound Name: (-)-Eseroline fumarate

Cat. No.: B1631656 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(-)-Eseroline, a metabolite of the acetylcholinesterase inhibitor physostigmine, is a fascinating

compound with a dual pharmacological profile.[1] It exhibits properties as both a µ-opioid

receptor agonist and a weak, reversible acetylcholinesterase (AChE) inhibitor.[1] This unique

combination of activities has garnered interest in its potential as an antinociceptive agent.[2]

This technical guide provides an in-depth overview of the chemical properties, synthesis,

analytical methods, and mechanism of action of its fumarate salt, (-)-Eseroline fumarate.

Chemical and Physical Properties
(-)-Eseroline fumarate is typically a white to light brown solid.[3][4] It is soluble in dimethyl

sulfoxide (DMSO) and 0.1 M hydrochloric acid.[3] For long-term storage, a temperature of

-20°C is recommended.[5][6]
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Property Value Source

IUPAC Name

(3aR,8bS)-3,4,8b-trimethyl-

2,3a-dihydro-1H-pyrrolo[2,3-

b]indol-7-ol fumarate

[5]

CAS Number 70310-73-5 [5]

Molecular Formula C₁₃H₁₈N₂O · C₄H₄O₄ [4][5][6]

Molecular Weight 334.37 g/mol [5]

Canonical SMILES

CN1CC[C@@]2(C)c3cc(O)ccc

3N(C)

[C@@H]12.O=C(O)/C=C/C(=

O)O

[4]

InChI Key
PBZRRADJWNBPNY-

XDRMOJKASA-N
[4]

Physicochemical Data
Property Value Source

Appearance Light Brown / White Solid [3][4]

Solubility
Soluble in DMSO and 0.1 M

HCl (freshly prepared)
[3]

Melting Point
Data not available in cited

literature

Boiling Point
Data not available in cited

literature

pKa
Data not available in cited

literature

XLogP3 1.476 [3]
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Synthesis of (-)-Eseroline Fumarate from (-)-Eseroline
A common method for the preparation of the fumarate salt of (-)-Eseroline involves the reaction

of the free base with fumaric acid.

Methodology:

Dissolve (-)-Eseroline (as an oil) in methanol.

In a separate container, dissolve one equivalent of fumaric acid in methanol.

Add the fumaric acid solution to the (-)-Eseroline solution.

To induce crystallization of the salt, add ether followed by pentane to the mixture.

The resulting crystalline solid is (-)-Eseroline fumarate.

This protocol is adapted from a method described for a similar compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(-)-Eseroline Fumarate: A Technical Guide to its
Chemical Properties and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631656#eseroline-fumarate-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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